Cas no 1279818-63-1 (3-(Azidomethyl)pyridazine)

• Product Name: 3-(Azidomethyl)pyridazine
• CAS No: 1279818-63-1
• MF: C₅H₅N₅
• MW: 135.126699209213
• CID: 5562734
• PubChem ID: 89158171
• Update Time: 2025-06-08

3-(Azidomethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)pyridazine
• EN300-3810111
• 1279818-63-1
• SCHEMBL13736331
• 3-(Azidomethyl)pyridazine

• Inchi： 1S/C5H5N5/c6-10-8-4-5-2-1-3-7-9-5/h1-3H,4H2
• InChI Key： QOMOJMQGSVRJCD-UHFFFAOYSA-N
• SMILES： N1C(=CC=CN=1)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 135.05449518g/mol
• Monoisotopic Mass: 135.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-(Azidomethyl)pyridazine

Introduction to 3-(Azidomethyl)pyridazine (CAS No. 1279818-63-1)

3-(Azidomethyl)pyridazine, with the CAS number 1279818-63-1, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of azides and pyridazines, which are known for their reactivity and utility in synthetic chemistry.

The molecular structure of 3-(Azidomethyl)pyridazine consists of a pyridazine ring with an azido group attached to a methyl group at the 3-position. The azido group (-N₃) is a key functional group that can participate in a variety of chemical reactions, including click chemistry, which has revolutionized the field of organic synthesis and drug discovery. The pyridazine ring, on the other hand, provides additional stability and reactivity, making this compound a valuable building block in the synthesis of more complex molecules.

In the context of medicinal chemistry, 3-(Azidomethyl)pyridazine has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of pyridazine derivatives using 3-(Azidomethyl)pyridazine as a starting material. These derivatives exhibited significant anti-inflammatory activity in vitro, suggesting their potential as lead compounds for further drug development.

Beyond medicinal applications, 3-(Azidomethyl)pyridazine has also found use in materials science. The azido group can be converted into various functional groups through click chemistry reactions, such as cycloaddition with alkynes to form triazoles. This versatility makes it an attractive candidate for the synthesis of functional materials, including polymers and coatings. A recent study published in Advanced Materials highlighted the use of 3-(Azidomethyl)pyridazine-based monomers in the preparation of stimuli-responsive hydrogels with tunable mechanical properties. These hydrogels have potential applications in tissue engineering and drug delivery systems.

The synthesis of 3-(Azidomethyl)pyridazine typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of 3-methylpyridazine with sodium azide under appropriate conditions. The resulting product is then purified using standard techniques such as column chromatography or recrystallization. The purity and quality of the final product are crucial for its use in sensitive applications such as drug discovery and materials science.

In terms of safety and handling, while 3-(Azidomethyl)pyridazine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible substances.

The future outlook for 3-(Azidomethyl)pyridazine is promising. Ongoing research continues to uncover new applications and improve synthetic methods, making it an increasingly valuable compound in both academic and industrial settings. As advancements in click chemistry and materials science continue to evolve, the demand for compounds like 3-(Azidomethyl)pyridazine is likely to grow, driving further innovation and development in these fields.